Cas no 1071973-94-8 ((4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile)

• Product Name: (4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile
• CAS No: 1071973-94-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 2872018
• Update Time: 2023-08-10

(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile

• Inchi： 1S/C10H10N2O3/c1-7-5-8(3-4-11)9(12(13)14)6-10(7)15-2/h5-6H,3H2,1-2H3
• InChI Key： VYXNBSJNPYJGHB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(CC#N)C=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8